Cas no 1383788-28-0 (2,3,6-Trimethoxyisonicotinonitrile)

• Product Name: 2,3,6-Trimethoxyisonicotinonitrile
• CAS No: 1383788-28-0
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD22377815
• CID: 4698108
• Update Time: 2025-05-20

2,3,6-Trimethoxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Trimethoxyisonicotinonitrile
• 2,3,6-Trimethoxyisonicotinonitrile, AldrichCPR

• MDL： MFCD22377815
• Inchi： 1S/C9H10N2O3/c1-12-7-4-6(5-10)8(13-2)9(11-7)14-3/h4H,1-3H3
• InChI Key： QLFRGCBMTMLNDN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=NC(=CC=1C#N)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 276.3±40.0 °C at 760 mmHg
• Flash Point: 120.9±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,3,6-Trimethoxyisonicotinonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2,3,6-Trimethoxyisonicotinonitrile

2,3,6-Trimethoxyisonicotinonitrile: A Comprehensive Overview

2,3,6-Trimethoxyisonicotinonitrile, also known by its CAS number 1383788-28-0, is a chemical compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of isonicotinonitrile, characterized by the presence of three methoxy groups at the 2, 3, and 6 positions of the aromatic ring. The structure of this compound makes it a valuable molecule for various applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of 2,3,6-trimethoxyisonicotinonitrile involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These advancements not only enhance the efficiency of synthesis but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of biological activity, 2,3,6-trimethoxyisonicotinonitrile has shown promising results in preliminary assays. It exhibits potential as an antimicrobial agent due to its ability to inhibit bacterial growth without causing significant cytotoxicity to mammalian cells. This property makes it a candidate for further exploration in the development of novel antibiotics. Additionally, studies have indicated that this compound may possess anti-inflammatory properties, which could be harnessed in therapeutic applications.

The electronic properties of 1383788-28-0 are another area of interest for researchers. Computational studies have revealed that the molecule has a conjugated system that facilitates electron delocalization. This characteristic makes it a potential candidate for use in organic electronics and optoelectronic devices. Recent research has explored its application as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The results suggest that it could contribute to improving device efficiency and stability.

In the field of agrochemicals, 2,3,6-trimethoxyisonicotinonitrile has been investigated as a potential pesticide ingredient. Its ability to target specific enzymes involved in pest metabolism without affecting non-target species has been highlighted in recent studies. This selective activity could lead to the development of more environmentally friendly pest control solutions.

The structural versatility of 1383788-28-0 also makes it an attractive molecule for click chemistry applications. Researchers have demonstrated that it can serve as a building block for constructing complex molecular architectures through efficient coupling reactions. This capability opens up new avenues for drug delivery systems and nanotechnology.

In conclusion, 2,3,6-trimethoxyisonicotinonitrile, with its unique structure and diverse functional groups, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, from medicine to materials science. As ongoing studies uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing technological and therapeutic innovations.